Cas no 2287266-91-3 (Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287266-91-3
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6571621
• PubChem ID: 137945479
• Update Time: 2025-10-31

Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate
• EN300-6761775
• methyl 2-amino-2-{3-[4-(dimethylamino)phenyl]bicyclo[1.1.1]pentan-1-yl}acetate
• 2287266-91-3

• Inchi： 1S/C16H22N2O2/c1-18(2)12-6-4-11(5-7-12)15-8-16(9-15,10-15)13(17)14(19)20-3/h4-7,13H,8-10,17H2,1-3H3
• InChI Key： JKFMLTXZOUODSW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C12CC(C3C=CC(=CC=3)N(C)C)(C1)C2)N)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287266-91-3): An Overview

Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287266-91-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate is composed of a bicyclo[1.1.1]pentane core, which is a highly rigid and stable framework. This core is substituted with a 4-(dimethylamino)phenyl group and an acetate moiety, providing the compound with distinct chemical properties and reactivity profiles. The presence of the dimethylamino group imparts significant electronic effects, enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the potential of Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate in modulating specific enzymatic activities and receptor interactions. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways. These findings suggest that Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate could be a valuable lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic modulation properties, Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate has shown promising results in preclinical studies evaluating its pharmacokinetic and pharmacodynamic profiles. Studies conducted by researchers at the University of California, San Francisco, revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent.

The synthesis of Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate involves several well-defined steps, including the formation of the bicyclic core and subsequent functionalization with the desired substituents. The synthetic route has been optimized to ensure high yields and purity, facilitating large-scale production for clinical trials and commercial applications.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preliminary data from phase I clinical trials have shown that Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate is well-tolerated by patients, with minimal adverse effects observed at therapeutic doses. These results are encouraging and support further investigation into its therapeutic potential.

The potential applications of Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate extend beyond its direct pharmacological effects. Researchers are also exploring its use as a tool compound in basic scientific research to better understand the mechanisms underlying various biological processes. For example, studies have shown that this compound can be used to probe the structure-function relationships of specific enzymes and receptors, providing valuable insights into their roles in health and disease.

In conclusion, Methyl 2-amino-2-[3-[4-(dimethylamino)phenyl]-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287266-91-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive target for the development of novel therapeutic agents and research tools.